Cas no 57409-24-2 (Benzamide, 3-chloro-N,N-bis(phenylmethyl)-)

Benzamide, 3-chloro-N,N-bis(phenylmethyl)- structure
57409-24-2 structure
Product Name:Benzamide, 3-chloro-N,N-bis(phenylmethyl)-
CAS No:57409-24-2
MF:C21H18ClNO
MW:335.826724529266
CID:345464
PubChem ID:722366
Update Time:2025-04-19

Benzamide, 3-chloro-N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 3-chloro-N,N-bis(phenylmethyl)-
    • N,N-dibenzyl-3-chlorobenzamide
    • Oprea1_156918
    • AKOS003269645
    • AO-854/40081697
    • HMS1537K18
    • TimTec1_001294
    • BRD-K96579775-001-01-4
    • NCGC00174583-01
    • DTXSID10352284
    • 57409-24-2
    • Inchi: 1S/C21H18ClNO/c22-20-13-7-12-19(14-20)21(24)23(15-17-8-3-1-4-9-17)16-18-10-5-2-6-11-18/h1-14H,15-16H2
    • InChI Key: KJRVVVBNFKCBFP-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C(N(CC1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 335.10784
  • Monoisotopic Mass: 335.1076919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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